2-Chloro-2-methylhexane
Cat. No. B1597336
M. Wt: 134.65 g/mol
InChI Key: KBOBQLJBYKKAPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04150235
Procedure details
Four hundred ml. of a solution in ether of 1,1-dimethylpentylmagnesium chloride prepared from magnesium (24.3 g., 1.0 mole) and 1-chloro-1,1-dimethylpentane (134.5 g., 1.0 mole) according to the procedure of Whitmore and Badertscher [J. Am. Chem. Soc., 55, 1559 (1933)] is added dropwise with stirring to 4-chlorobutyryl chloride (197 g., 1.4 moles) in ether (400 ml.) during 6 hours. The reaction mixture is stirred for an additional 12 hours. It is then poured into a mixture of ice and dilute hydrochloric acid. The ether layer is separated, washed with water, and dried over sodium sulfate. The ether is evaporated and the residue distilled at aspirator vacuum through a Vigreaux column to yield the product as a colorless oil.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([Mg]Cl)([CH3:7])[CH2:3][CH2:4][CH2:5][CH3:6].[Mg].ClC(C)(C)CCCC.[Cl:19][CH2:20][CH2:21][CH2:22][C:23](Cl)=[O:24].Cl>CCOCC>[Cl:19][CH2:20][CH2:21][CH2:22][C:23](=[O:24])[C:2]([CH3:7])([CH3:1])[CH2:3][CH2:4][CH2:5][CH3:6]
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Inputs
Step One
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Name
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|
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Quantity
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197 g
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Type
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reactant
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Smiles
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ClCCCC(=O)Cl
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(CCCC)(C)[Mg]Cl
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Name
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Quantity
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24.3 g
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Type
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reactant
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Smiles
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[Mg]
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Name
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Quantity
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134.5 g
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Type
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reactant
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Smiles
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ClC(CCCC)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred for an additional 12 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added dropwise
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CUSTOM
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Type
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CUSTOM
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Details
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The ether layer is separated
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The ether is evaporated
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue distilled at aspirator vacuum through a Vigreaux column
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
